![molecular formula C15H13NO2S B3021084 2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid CAS No. 324779-96-6](/img/structure/B3021084.png)
2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid
Overview
Description
“2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid” is a chemical compound with the CAS Number: 324779-96-6 . It has a molecular weight of 271.34 . The IUPAC name for this compound is 2-{[(2E)-3-phenyl-2-propenyl]sulfanyl}nicotinic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H13NO2S/c17-15(18)13-9-4-10-16-14(13)19-11-5-8-12-6-2-1-3-7-12/h1-10H,11H2,(H,17,18)/b8-5+ . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the connectivity of the bonds.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the resources I have.Scientific Research Applications
Chemical Properties
“2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid” is a chemical compound with the CAS Number: 324779-96-6 and a molecular weight of 271.34 .
Synthesis of Derivatives
Nicotinic acid derivatives, including “2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid”, have been synthesized for various applications . For instance, 2-substituted aryl derivatives of nicotinic acid have been synthesized and have shown anti-inflammatory and analgesic efficacy .
Anti-Inflammatory and Analgesic Applications
Some derivatives of “2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid”, such as 2-Bromo aryl substituents, have demonstrated anti-inflammatory and analgesic efficacy . This makes them potential candidates for use in drugs that target inflammation and pain.
Treatment of High Blood Lipid Levels
Nicotinic acid, a related compound, has been used for many years to reduce high levels of fats in the blood . Although undesirable side effects have limited its use, derivatives of nicotinic acid, including “2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid”, may offer similar benefits with fewer side effects .
Potential Treatment for Alzheimer’s Disease
Some derivatives of nicotinic acid have shown efficacy against Alzheimer’s disease . As a derivative of nicotinic acid, “2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid” may also have potential applications in this area .
Fungicidal Activity
A series of new N-(thiophen-2-yl) nicotinamide derivatives, which could potentially include “2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid”, were designed and synthesized for their fungicidal activity .
Safety and Hazards
properties
IUPAC Name |
2-[(E)-3-phenylprop-2-enyl]sulfanylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2S/c17-15(18)13-9-4-10-16-14(13)19-11-5-8-12-6-2-1-3-7-12/h1-10H,11H2,(H,17,18)/b8-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJXFXWNDLUHFEU-VMPITWQZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCSC2=C(C=CC=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/CSC2=C(C=CC=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(2E)-3-Phenylprop-2-EN-1-YL]thio}nicotinic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-ethyl-1-(4-isopropylphenyl)-1H-1,2,4-triazol-5-yl]propanoic acid](/img/structure/B3021010.png)
![1-[2-(2-Oxopyrrolidin-1-yl)ethyl]pyrrolidin-2-one](/img/structure/B3021015.png)
